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N-[5-(3,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide N-[5-(3,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide
Brand Name: Vulcanchem
CAS No.: 328561-23-5
VCID: VC0461968
InChI: InChI=1S/C21H25N3O3S/c1-26-16-4-3-15(8-17(16)27-2)18-23-24-20(28-18)22-19(25)21-9-12-5-13(10-21)7-14(6-12)11-21/h3-4,8,12-14H,5-7,9-11H2,1-2H3,(H,22,24,25)
SMILES: COC1=C(C=C(C=C1)C2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4)OC
Molecular Formula: C21H25N3O3S
Molecular Weight: 399.5g/mol

N-[5-(3,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide

CAS No.: 328561-23-5

Main Products

VCID: VC0461968

Molecular Formula: C21H25N3O3S

Molecular Weight: 399.5g/mol

N-[5-(3,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide - 328561-23-5

CAS No. 328561-23-5
Product Name N-[5-(3,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide
Molecular Formula C21H25N3O3S
Molecular Weight 399.5g/mol
IUPAC Name N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
Standard InChI InChI=1S/C21H25N3O3S/c1-26-16-4-3-15(8-17(16)27-2)18-23-24-20(28-18)22-19(25)21-9-12-5-13(10-21)7-14(6-12)11-21/h3-4,8,12-14H,5-7,9-11H2,1-2H3,(H,22,24,25)
Standard InChIKey NFNYPIHGMBYHKB-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4)OC
Canonical SMILES COC1=C(C=C(C=C1)C2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4)OC
PubChem Compound 3723088
Last Modified Nov 11 2021
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